Cas no 109906-82-3 (5H-Pyridazino[4,5-b]indole-1,4-dicarboxylic acid, dimethyl ester)

• Product Name: 5H-Pyridazino[4,5-b]indole-1,4-dicarboxylic acid, dimethyl ester
• CAS No: 109906-82-3
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 1194359
• Update Time: 2024-08-05

5H-Pyridazino[4,5-b]indole-1,4-dicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 5H-Pyridazino[4,5-b]indole-1,4-dicarboxylic acid, dimethyl ester
• 5H-Pyridazino[4,5-b]indole-1,4-dicarboxylic acid, 1,4-dimethyl ester

• Inchi： 1S/C14H11N3O4/c1-20-13(18)11-9-7-5-3-4-6-8(7)15-10(9)12(17-16-11)14(19)21-2/h3-6,15H,1-2H3
• InChI Key： CHCJSBBIEUQSML-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2C(C(OC)=O)=NN=C(C(OC)=O)C1=2

Computed Properties

• Exact Mass: 285.07503

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 567.2±45.0 °C(Predicted)
• PSA: 94.17
• pka: 11.33±0.50(Predicted)